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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical properties of compounds like Benzyl tiglate is fundamental. This technical
guide provides a comprehensive overview of the key chemical and physical characteristics of
Benzyl tiglate, detailed experimental protocols for their determination, and a visualization of its
synthesis workflow.

Core Chemical and Physical Properties

Benzyl tiglate, a benzyl ester of tiglic acid, is recognized for its characteristic fruity and
somewhat floral aroma. It is a colorless to pale yellow liquid under standard conditions.[1] The
following tables summarize its key quantitative properties.

Table 1: Identification and Structural Information
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Identifier Value Reference
CAS Number 37526-88-8 [LI2]031[41[5]116]
Molecular Formula C12H1402 [L1213B141E1el7nenenio ]
Molecular Weight 190.24 g/mol [21B141517181e1 1 1]
benzyl (E)-2-methylbut-2-
IUPAC Name [41[5][6][10]
enoate
C/C=C(\C)/C(=0)OCC1=CC=C
SMILES [10]
c=C1
InChl=1S/C12H1402/c1-3-
InChl 10(2)12(13)14-9-11-7-5-4-6-8-  [1][4][5][6][10]

11/h3-8H,9H2,1-2H3/b10-3+

Table 2: Physicochemical Properties
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Property Value Conditions Reference
Boiling Point 250 °C at 760 mmHg [71[11]
139 °C at 9 mmHg [21[71[8]
267.7 °C at 760 mmHg [12]
Estimated (Stein &
269.66 °C [13]
Brown method)
Melting Point 22.67 °C Estimated [13]
Density 1.029 - 1.034 g/cm3 at 25.00 °C [7]
1.0431 g/cm? at12 °C [2][8]
1.033 g/cm3 [12]
Refractive Index 1.5150 - 1.5210 at 20.00 °C [7]
1.522 at 20 °C [8][12]
Vapor Pressure 0.001 mmHg at 20.00 °C [7]
at 25.00 °C
0.008 mmHg ) [11]
(estimated)
0.00941 mmHg at 25 °C (estimated) [13]
Flash Point >110.00 °C [7]
> 230 °F [8]
135.9°C [12]
276.00 °F (135.56 °C)  [11]
Solubility Insoluble in water [71[81[9]
in water at 25 °C
61.75 mg/L ) [71[11][13]
(estimated)
Soluble in alcohol and
. [71[8191[11]
organic solvents
logP (o/w) 3.036 Estimated [7][11]
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3.40 Estimated [13]

Experimental Protocols

The determination of the physicochemical properties of Benzyl tiglate relies on established
analytical techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of Benzyl tiglate can be determined using a standard distillation method
under atmospheric or reduced pressure.

o Apparatus: A round-bottom flask, a distillation head with a thermometer, a condenser, a
receiving flask, a heating mantle, and a vacuum pump (for reduced pressure distillation).

e Procedure:
o A sample of Benzyl tiglate is placed in the round-bottom flask along with boiling chips.

o The distillation apparatus is assembled. For vacuum distillation, the system is connected
to a vacuum pump and the pressure is stabilized.

o The sample is heated gently using the heating mantle.

o The temperature at which the liquid boils and the vapor condenses on the thermometer
bulb is recorded as the boiling point. The pressure is also recorded.

Measurement of Density

The density of liquid Benzyl tiglate can be accurately measured using a pycnometer.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), a balance, and a constant temperature water bath.

e Procedure:

o The empty pycnometer is weighed.
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o ltis then filled with distilled water and placed in a constant temperature water bath until it
reaches thermal equilibrium. The volume of the pycnometer is determined from the mass
of the water and its known density at that temperature.

o The pycnometer is dried and then filled with Benzyl tiglate.

o The filled pycnometer is brought to the same temperature in the water bath and then
weighed.

o The density of Benzyl tiglate is calculated by dividing the mass of the sample by the
volume of the pycnometer.

Spectroscopic Analysis: Infrared (IR) and Nuclear
Magnetic Resonance (NMR)

Spectroscopic methods are crucial for confirming the molecular structure of Benzyl tiglate.
e Infrared (IR) Spectroscopy:

o Methodology: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl
or KBr), which are then mounted in the sample holder of an IR spectrometer. The
instrument passes a beam of infrared light through the sample and records the
frequencies at which the light is absorbed.

o Expected Absorptions: The IR spectrum of Benzyl tiglate is expected to show
characteristic absorption bands for the C=0 stretch of the ester group (around 1715 cm~1),
the C=C stretch of the alkene (around 1650 cm~1), and the C-O stretch (around 1250-
1000 cm™1), as well as absorptions corresponding to the aromatic ring. The NIST
WebBook provides access to the gas-phase IR spectrum of Benzyl tiglate.[6][14]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Methodology: A small amount of Benzyl tiglate is dissolved in a deuterated solvent (e.g.,
CDCIls) and placed in an NMR tube. The tube is then inserted into the NMR spectrometer.
Both *H and 3C NMR spectra are typically acquired.

o Expected Signals:
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» H NMR: Signals corresponding to the protons of the benzyl group (aromatic and
methylene protons), and the protons of the tiglate moiety (vinyl and methyl protons)
would be observed. The chemical shifts, splitting patterns, and integration of these
signals provide detailed structural information.

» 13C NMR: Signals for each unique carbon atom in the molecule would be present,
including the carbonyl carbon of the ester, the aromatic carbons, and the carbons of the
tiglate group. ChemicalBook provides access to spectral data for Benzyl tiglate,
including *H NMR and 3C NMR.[15]

Synthesis Workflow

Benzyl tiglate is synthesized via the esterification of tiglic acid with benzyl alcohol. This
reaction is typically catalyzed by an acid and often involves the removal of water to drive the
equilibrium towards the product side.[3][9]

Work-up

Washing with
and Brine Drying (e.g., Na2S0s)

Heating with Water Removal
(e.0., Dean-Stark apparatus)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/cas/37526-88-8/
https://commonchemistry.cas.org/detail?cas_rn=37526-88-8
https://www.hpc-standards.com/shop/ReferenceMaterials/OdorCompounds/Benzyltiglate.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C37526888
https://www.chemeo.com/cid/25-697-1/Benzyl-tiglate
https://www.chemeo.com/cid/25-697-1/Benzyl-tiglate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C37526888&Units=SI&Mask=3FFF
https://www.thegoodscentscompany.com/data/rw1011841.html
https://www.echemi.com/products/pd180521127245-benzyl-tiglate.html
https://wap.guidechem.com/encyclopedia/benzyl-tiglate-dic23083.html
https://pubchemlite.lcsb.uni.lu/e/compound/250096
https://www.thegoodscentscompany.com/data/rw1376551.html
https://www.guidechem.com/dictionary/en/37526-88-8.html
http://www.thegoodscentscompany.com/episys/ep1011841.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C37526888&Mask=80
https://www.chemicalbook.com/SpectrumEN_37526-88-8_HNMR.htm
https://www.benchchem.com/product/b042538#what-are-the-chemical-properties-of-benzyl-tiglate
https://www.benchchem.com/product/b042538#what-are-the-chemical-properties-of-benzyl-tiglate
https://www.benchchem.com/product/b042538#what-are-the-chemical-properties-of-benzyl-tiglate
https://www.benchchem.com/product/b042538#what-are-the-chemical-properties-of-benzyl-tiglate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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